tert-butyl (3R)-3-(piperidin-4-yloxy)pyrrolidine-1-carboxylate

• IUPAC Name: tert-butyl (3R)-3-piperidin-4-yloxypyrrolidine-1-carboxylate
• InChI: InChI=1S/C14H26N2O3/c1-14(2,3)19-13(17)16-9-6-12(10-16)18-11-4-7-15-8-5-11/h11-12,15H,4-10H2,1-3H3/t12-/m1/s1
• InChI Key: JVTZDQRIYKNYSF-GFCCVEGCSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1)OC2CCNCC2
• Isomeric SMILES: CC(C)(C)OC(=O)N1CC[C@H](C1)OC2CCNCC2
• Molecular Formula: C14H26N2O3
• Molecular Weight: 270.37 g/mol

Description

Tert-butyl (3R)-3-(piperidin-4-yloxy)pyrrolidine-1-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. The compound is a piperidine derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.

Mechanism of Action

The mechanism of action of tert-butyl (tert-butyl (3R)-3-(piperidin-4-yloxy)pyrrolidine-1-carboxylate)-3-(piperidin-4-yloxy)pyrrolidine-1-carboxylate is not fully understood. However, studies have shown that the compound acts on various molecular targets, including the PI3K/Akt/mTOR pathway, the NF-κB pathway, and the MAPK/ERK pathway. The compound has been shown to inhibit the activity of these pathways, leading to the inhibition of tumor growth and the reduction of inflammation.
Biochemical and Physiological Effects:
Tert-butyl (tert-butyl (3R)-3-(piperidin-4-yloxy)pyrrolidine-1-carboxylate)-3-(piperidin-4-yloxy)pyrrolidine-1-carboxylate has been shown to have various biochemical and physiological effects. In cancer research, the compound has been shown to induce apoptosis in cancer cells and inhibit tumor growth. In inflammation research, the compound has been shown to reduce the production of pro-inflammatory cytokines and reduce inflammation. In neurological disorder research, the compound has been shown to improve cognitive function and reduce neuroinflammation.

Advantages and Limitations for Lab Experiments

Tert-butyl (tert-butyl (3R)-3-(piperidin-4-yloxy)pyrrolidine-1-carboxylate)-3-(piperidin-4-yloxy)pyrrolidine-1-carboxylate has several advantages for lab experiments. The compound is easy to synthesize and has a high yield. It is also stable and can be stored for long periods of time. However, the compound has some limitations. It is relatively expensive compared to other compounds used in research, and its mechanism of action is not fully understood.

Future Directions

There are several future directions for research on tert-butyl (tert-butyl (3R)-3-(piperidin-4-yloxy)pyrrolidine-1-carboxylate)-3-(piperidin-4-yloxy)pyrrolidine-1-carboxylate. One direction is to further investigate the compound's mechanism of action and molecular targets. Another direction is to explore the therapeutic potential of the compound in other diseases, such as cardiovascular disease and metabolic disorders. Additionally, research can be conducted to optimize the synthesis method of the compound and to develop more cost-effective methods of production.
Conclusion:
Tert-butyl (tert-butyl (3R)-3-(piperidin-4-yloxy)pyrrolidine-1-carboxylate)-3-(piperidin-4-yloxy)pyrrolidine-1-carboxylate is a chemical compound that has shown promising results in scientific research for its potential as a therapeutic agent. The compound has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied. Tert-butyl (tert-butyl (3R)-3-(piperidin-4-yloxy)pyrrolidine-1-carboxylate)-3-(piperidin-4-yloxy)pyrrolidine-1-carboxylate has several advantages for lab experiments, but also has some limitations. Future research can be conducted to further explore the compound's therapeutic potential and to optimize its synthesis method.

Scientific Research Applications

Tert-butyl (tert-butyl (3R)-3-(piperidin-4-yloxy)pyrrolidine-1-carboxylate)-3-(piperidin-4-yloxy)pyrrolidine-1-carboxylate has been extensively studied for its potential as a therapeutic agent. The compound has shown promising results in the treatment of various diseases, including cancer, inflammation, and neurological disorders. In cancer research, tert-butyl (tert-butyl (3R)-3-(piperidin-4-yloxy)pyrrolidine-1-carboxylate)-3-(piperidin-4-yloxy)pyrrolidine-1-carboxylate has been shown to inhibit tumor growth and induce apoptosis in cancer cells. In inflammation research, the compound has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In neurological disorder research, tert-butyl (tert-butyl (3R)-3-(piperidin-4-yloxy)pyrrolidine-1-carboxylate)-3-(piperidin-4-yloxy)pyrrolidine-1-carboxylate has been shown to improve cognitive function and reduce neuroinflammation.